Cas no 954377-22-1 (5-(Trifluoromethyl)thiophene-2-sulfonyl chloride)

• Product Name: 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride
• CAS No: 954377-22-1
• MF: C₅H₂ClF₃O₂S₂
• MW: 250.646388530731
• MDL: MFCD27934701
• CID: 4661760
• PubChem ID: 86636902
• Update Time: 2025-05-23

5-(Trifluoromethyl)thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)thiophene-2-sulfonyl chloride
• 2-Thiophenesulfonyl chloride, 5-(trifluoromethyl)-
• SY202309
• 5-trifluoromethyl-thiophene-2-sulfonylchloride
• A917195
• 5-(Trifluoromethyl)-2-thiophenesulfonyl chloride (ACI)
• CS-0139497
• 954377-22-1
• C5H2ClF3O2S2
• DB-185446
• MFCD27934701
• AKOS037630297
• 5-(trifluoromethyl)thiophene-2-sulfonylchloride
• EN300-215526
• BS-53011
• 5-(trifluoromethyl)-2-thiophenesulfonyl chloride
• SCHEMBL1085740
• 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride

• MDL： MFCD27934701
• Inchi： 1S/C5H2ClF3O2S2/c6-13(10,11)4-2-1-3(12-4)5(7,8)9/h1-2H
• InChI Key： PWVUZSSHOGAMPC-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(F)(F)F)S1)(=O)=O

Computed Properties

• Exact Mass: 249.9136838g/mol
• Monoisotopic Mass: 249.9136838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.8

Additional information on 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride

Introduction to 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride (CAS No. 954377-22-1)

5-(Trifluoromethyl)thiophene-2-sulfonyl chloride (CAS No. 954377-22-1) is a versatile and highly reactive organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its trifluoromethyl group and thiophene ring, which confer it with distinct reactivity and stability profiles.

The molecular structure of 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride consists of a thiophene ring substituted with a trifluoromethyl group at the 5-position and a sulfonyl chloride group at the 2-position. The trifluoromethyl group is known for its electron-withdrawing properties, which enhance the electrophilicity of the sulfonyl chloride moiety, making the compound highly reactive in nucleophilic substitution reactions. This reactivity is crucial for its use in synthetic chemistry, where it serves as a valuable building block for the synthesis of complex molecules.

In the pharmaceutical industry, 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride has found applications in the development of novel drugs and drug intermediates. The trifluoromethyl group is particularly important in drug design due to its ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. Recent studies have shown that compounds derived from 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride exhibit promising pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties.

One notable application of 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride is in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with a wide range of biological activities and are commonly used in the treatment of bacterial infections. The reactivity of the sulfonyl chloride group allows for efficient coupling with various nucleophiles, such as amines and alcohols, to form sulfonamides and sulfonate esters. These derivatives have been investigated for their potential as antimicrobial agents and have shown promising results in preclinical studies.

Beyond pharmaceutical applications, 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride has also found use in materials science. The thiophene ring is a key component in conjugated polymers and organic semiconductors, which are used in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The introduction of a trifluoromethyl group can enhance the electronic properties of these materials by modulating their bandgap and charge transport characteristics. Recent research has focused on developing new polymers incorporating 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride units to improve device performance.

The synthesis of 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride typically involves multi-step processes that include the formation of the thiophene ring, introduction of the trifluoromethyl group, and subsequent conversion to the sulfonyl chloride. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of 5-trifluoromethylthiophenol with chlorosulfonic acid to form the desired product. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes using metal catalysts or microwave-assisted synthesis.

The safety and handling of 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride are important considerations due to its reactivity and potential hazards. The compound should be stored under dry conditions and handled with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat. It is also advisable to work under a fume hood to minimize exposure to vapors or aerosols. Proper disposal methods should be followed to ensure environmental safety.

In conclusion, 5-(Trifluoromethyl)thiophene-2-sulfonyl chloride (CAS No. 954377-22-1) is a valuable compound with diverse applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure endows it with high reactivity and versatility, making it an essential building block for the development of novel molecules with promising biological activities and material properties. Ongoing research continues to explore new applications and synthetic methods for this compound, further expanding its utility in various scientific fields.